Cas no 2137593-74-7 (Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate)

Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structure features a pyrrolidine core with a tert-butyloxycarbonyl (Boc) protecting group, enhancing stability during synthetic transformations. The presence of a prop-2-ynoyl moiety enables further functionalization via click chemistry or cross-coupling reactions, while the dimethyl substitution offers steric control for regioselective modifications. This compound is valued for its compatibility with a wide range of reaction conditions, making it a useful building block for constructing complex heterocyclic frameworks. Its high purity and well-defined reactivity profile support efficient downstream applications in medicinal chemistry.
Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate structure
2137593-74-7 structure
Product Name:Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
CAS No:2137593-74-7
MF:C14H21NO3
MW:251.321444272995
CID:6334552
PubChem ID:165462829
Update Time:2025-06-14

Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
    • 2137593-74-7
    • EN300-796193
    • Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C14H21NO3/c1-7-11(16)14(6)9-15(8-10(14)2)12(17)18-13(3,4)5/h1,10H,8-9H2,2-6H3
    • InChI Key: ACCZPHPLSDAOBG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C)C(C(C#C)=O)(C)C1)=O

Computed Properties

  • Exact Mass: 251.15214353g/mol
  • Monoisotopic Mass: 251.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.6Ų

Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-796193-1.0g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
1.0g
$1200.0 2024-05-22
Enamine
EN300-796193-0.05g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
0.05g
$1008.0 2024-05-22
Enamine
EN300-796193-0.1g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
0.1g
$1056.0 2024-05-22
Enamine
EN300-796193-0.25g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
0.25g
$1104.0 2024-05-22
Enamine
EN300-796193-0.5g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
0.5g
$1152.0 2024-05-22
Enamine
EN300-796193-2.5g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
2.5g
$2351.0 2024-05-22
Enamine
EN300-796193-5.0g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
5.0g
$3479.0 2024-05-22
Enamine
EN300-796193-10.0g
tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate
2137593-74-7 95%
10.0g
$5159.0 2024-05-22

Additional information on Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate (CAS: 2137593-74-7) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate (CAS: 2137593-74-7) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies and novel chemical probes.

The compound's structural features, including the tert-butyl carbamate and prop-2-ynoyl moieties, make it an attractive scaffold for medicinal chemistry. Researchers have exploited these features to design and synthesize derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent kinase inhibitors, showcasing its utility in addressing unmet medical needs in oncology.

In addition to its role in drug discovery, Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate has been employed in chemical biology as a versatile building block for the development of activity-based probes (ABPs). These probes enable the study of enzyme activity and protein-protein interactions in complex biological systems. A recent publication in ACS Chemical Biology detailed the use of this compound in the design of covalent inhibitors targeting cysteine proteases, providing valuable insights into enzyme mechanisms and potential therapeutic targets.

The synthetic accessibility of this compound has also been a focal point of recent research. Advances in catalytic methods, such as transition metal-catalyzed reactions, have improved the efficiency and scalability of its production. A 2022 study in Organic Letters reported a novel copper-catalyzed approach to synthesize derivatives of this compound, achieving high yields and excellent stereoselectivity. These methodological improvements are critical for facilitating its broader application in both academic and industrial settings.

Looking ahead, the continued exploration of Tert-butyl 3,4-dimethyl-3-(prop-2-ynoyl)pyrrolidine-1-carboxylate is expected to yield further breakthroughs in drug development and chemical biology. Its adaptability as a synthetic intermediate, combined with its potential to modulate biological targets, positions it as a valuable tool for researchers. Future studies may focus on expanding its utility in fragment-based drug design and the development of next-generation therapeutics.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent